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Compound of Interest

Compound Name: Diethyl 4-aminoheptanedioate

Cat. No.: B3043162

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl 4-aminoheptanedioate is a chemical compound with the molecular formula
C11H21NOa. While it is available commercially as a synthetic building block, detailed public
information regarding its specific chemical and physical properties, comprehensive
experimental protocols, and biological activity is limited. This document summarizes the
currently available information and provides a foundational understanding of this molecule.

Chemical Identity and Properties

Diethyl 4-aminoheptanedioate, also known as diethyl 4-aminopimelate, is the diethyl ester of
4-aminoheptanedioic acid. Its structure consists of a seven-carbon dicarboxylic acid backbone
(heptanedioic acid) with an amino group substituted at the fourth carbon and ethyl esters at
both carboxylic acid terminals.

Table 1: Chemical and Physical Properties of Diethyl 4-aminoheptanedioate
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Property Value Source
Molecular Formula C11H21NOa4 MedChemExpress
Molecular Weight 231.29 g/mol MedChemExpress
CAS Number 759438-10-3 MedChemExpress
Physical State No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

Note: The lack of available data for several key physical properties highlights the need for
further experimental characterization of this compound.

Reactivity and Potential Applications

The chemical reactivity of diethyl 4-aminoheptanedioate is primarily dictated by the presence
of a primary amine and two ester functional groups.

The primary amine group makes the molecule a nucleophile and a base. It can be expected to
react with a variety of electrophiles, including:

o Carboxylic acids and their derivatives (e.g., acid chlorides, anhydrides, activated esters) to
form amide bonds. This reactivity is fundamental in peptide synthesis and the construction of
more complex molecular architectures.

¢ Aldehydes and ketones to form imines, which can be further reduced to secondary amines.
o Alkylating agents to yield secondary or tertiary amines.

The two diethyl ester groups are susceptible to hydrolysis under acidic or basic conditions to
yield the corresponding dicarboxylic acid. They can also undergo transesterification reactions.
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This combination of functional groups makes diethyl 4-aminoheptanedioate a potentially
versatile building block in organic synthesis, particularly in the development of novel
pharmaceutical agents, polymers, and other functional materials.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
diethyl 4-aminoheptanedioate are not readily available in the public domain.

General Synthetic Approach (Hypothetical):

A plausible synthetic route could involve the reductive amination of diethyl 4-oxoheptanedioate.
This would typically involve reacting the ketone with ammonia or an ammonia source in the
presence of a reducing agent.
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Caption: Hypothetical synthetic pathway for Diethyl 4-aminoheptanedioate.
Purification and Analysis:

Standard laboratory techniques such as column chromatography would likely be employed for
purification. Analytical methods to confirm the identity and purity would include:

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the molecular
structure.

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

e Infrared (IR) Spectroscopy: To identify the key functional groups (amine, ester).

Biological Activity and Signaling Pathways

There is currently no publicly available information on the biological activity of diethyl 4-
aminoheptanedioate, nor are there any described signaling pathways in which it is involved.
Its structural similarity to endogenous molecules like amino acids and dicarboxylic acids
suggests a potential for biological interactions, but this remains to be investigated.

Conclusion

Diethyl 4-aminoheptanedioate is a chemical compound with potential as a synthetic
intermediate. However, there is a significant lack of publicly available data regarding its detailed
chemical properties, experimental procedures, and biological effects. Further research is
required to fully characterize this molecule and explore its potential applications in drug
development and other scientific fields. Researchers interested in this compound should
consider performing foundational characterization studies.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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